Cas no 2306245-08-7 (benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 2306245-08-7
• MF: C₁₅H₁₄F₃NO₂
• MW: 297.272374629974
• CID: 4770316
• Update Time: 2025-05-20

benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate
• SB74608

• Inchi： 1S/C15H14F3NO2/c1-2-14(15(16,17)18)9-6-10-19(14)13(20)21-11-12-7-4-3-5-8-12/h1,3-5,7-8H,6,9-11H2/t14-/m0/s1
• InChI Key： CEZSNDLPLSBCDU-AWEZNQCLSA-N
• SMILES： FC([C@]1(C#C)CCCN1C(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 297.09766318 g/mol
• Monoisotopic Mass: 297.09766318 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5
• Molecular Weight: 297.27

Additional information on benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate

Benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2306245-08-7): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2306245-08-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its (2R)-2-ethynyl and trifluoromethyl substituents, which contribute to its distinct chemical properties and reactivity. In this article, we will delve into the synthesis, physical and chemical properties, and potential applications of this compound in drug discovery and development.

Synthesis of Benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate

The synthesis of benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate involves several well-defined steps that highlight the versatility of modern organic chemistry techniques. One common approach is to start with the (R)-2-trifluoromethylpyrrolidine derivative, which can be synthesized via asymmetric catalysis or chiral resolution methods. The (R)-2-trifluoromethylpyrrolidine is then functionalized with an ethynyl group through a Sonogashira coupling reaction, followed by protection of the amine group using a benzyl chloride reagent. This multi-step process ensures high stereochemical control and yields the desired product with excellent purity.

Physical and Chemical Properties

Benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate exhibits a range of physical and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the trifluoromethyl group imparts significant electron-withdrawing effects, enhancing the compound's stability and reactivity. The ethynyl group, on the other hand, provides a versatile handle for further functionalization through various reactions such as alkyne-click chemistry and metal-catalyzed cross-coupling reactions.

The compound is typically obtained as a white solid with a melting point ranging from 75 to 80°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The molecular weight of benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate is approximately 339.3 g/mol, which influences its behavior in various analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Biological Activities and Potential Applications

Recent studies have shown that benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate possesses interesting biological activities that make it a promising candidate for drug discovery. One notable application is in the development of novel antiviral agents. The (R)-configuration of the pyrrolidine ring and the presence of the trifluoromethyl group have been shown to enhance the compound's ability to inhibit viral replication by interfering with key viral enzymes.

In addition to antiviral activity, benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate has also been investigated for its potential as an anticancer agent. Preliminary studies suggest that this compound can selectively target cancer cells by disrupting cellular signaling pathways involved in cell proliferation and apoptosis. The unique combination of structural features makes it an attractive scaffold for further optimization through structure-activity relationship (SAR) studies.

Conclusion

In conclusion, benzyl (2R)-2-ethynyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2306245-08-7) is a versatile organic compound with significant potential in medicinal chemistry. Its synthesis involves well-established organic chemistry techniques, ensuring high purity and stereochemical control. The compound's unique physical and chemical properties make it an ideal intermediate for further functionalization and biological evaluation. Ongoing research continues to explore its applications in antiviral and anticancer therapies, highlighting its importance in the development of novel therapeutic agents.